N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2,4,5-trimethylbenzenesulfonamide

• Molecular Formula: C25H31NO3S
• Molecular Weight: 425.6 g/mol
• IUPAC Name: N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzofuran-2-yl)-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C25H31NO3S/c1-15-11-17(3)24(12-16(15)2)30(27,28)26-19-8-10-23-21(14-19)20-13-18(25(4,5)6)7-9-22(20)29-23/h8,10-12,14,18,26H,7,9,13H2,1-6H3
• InChI Key: WNKSOVUCYYNQLZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C3CC(CC4)C(C)(C)C)C

Description

N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2,4,5-trimethylbenzenesulfonamide is a chemical compound that has been studied extensively in scientific research. This compound has shown promise in a variety of applications, including as a potential therapeutic agent. In

Mechanism of Action

The mechanism of action of N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2,4,5-trimethylbenzenesulfonamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of diseases such as cancer and Alzheimer's disease.
Biochemical and Physiological Effects:
N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2,4,5-trimethylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that it can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2,4,5-trimethylbenzenesulfonamide in lab experiments is that it has been extensively studied and has shown promise as a therapeutic agent. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in certain diseases.

Future Directions

There are several future directions for research related to N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2,4,5-trimethylbenzenesulfonamide. One area of research could focus on further elucidating its mechanism of action. Another area of research could explore its potential as a therapeutic agent for other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, research could be conducted to develop more efficient synthesis methods for this compound.

Synthesis Methods

N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2,4,5-trimethylbenzenesulfonamide can be synthesized using a variety of methods. One common method involves the reaction of 2,4,5-trimethylbenzenesulfonyl chloride with 8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-amine. This reaction typically takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane.

Scientific Research Applications

N-(8-tert-butyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2,4,5-trimethylbenzenesulfonamide has been studied extensively in scientific research. One area of research has focused on its potential as a therapeutic agent for a variety of diseases, including cancer, diabetes, and Alzheimer's disease. This compound has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties.